Cas no 2229272-98-2 (3-(2-Bromo-6-methoxyphenoxy)piperidine)

• Product Name: 3-(2-Bromo-6-methoxyphenoxy)piperidine
• CAS No: 2229272-98-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5791526
• PubChem ID: 165668635
• Update Time: 2025-06-14

3-(2-Bromo-6-methoxyphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1915463
• 2229272-98-2
• 3-(2-bromo-6-methoxyphenoxy)piperidine
• 3-(2-Bromo-6-methoxyphenoxy)piperidine

• Inchi： 1S/C12H16BrNO2/c1-15-11-6-2-5-10(13)12(11)16-9-4-3-7-14-8-9/h2,5-6,9,14H,3-4,7-8H2,1H3
• InChI Key： MYJVEPQQOFWGDL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC1CNCCC1)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-Bromo-6-methoxyphenoxy)piperidine

Recent Advances in the Study of 3-(2-Bromo-6-methoxyphenoxy)piperidine (CAS: 2229272-98-2)

3-(2-Bromo-6-methoxyphenoxy)piperidine (CAS: 2229272-98-2) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, including the bromo-methoxy phenyl group and the piperidine moiety, make it a valuable scaffold for the design of ligands targeting various receptors and enzymes. Recent publications have explored its role as a precursor in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic effects. Additionally, its potential as a building block for the development of kinase inhibitors has been reported, opening new avenues for cancer research.

One of the most notable advancements in the study of 3-(2-Bromo-6-methoxyphenoxy)piperidine is its application in the synthesis of selective serotonin reuptake inhibitors (SSRIs). Researchers have demonstrated that modifications to the piperidine ring can enhance the compound's affinity for serotonin transporters, offering a promising strategy for the development of next-generation antidepressants with improved efficacy and reduced side effects. These findings are supported by in vitro and in vivo studies, which have shown significant pharmacological activity in animal models of depression and anxiety.

In addition to its therapeutic potential, recent studies have also investigated the compound's pharmacokinetic properties. Advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled researchers to characterize its metabolic stability and bioavailability. These studies are critical for optimizing the compound's drug-like properties and ensuring its suitability for further preclinical and clinical development.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 3-(2-Bromo-6-methoxyphenoxy)piperidine. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as well as exploring novel delivery systems to overcome potential bioavailability issues. Collaborative research between academic institutions and pharmaceutical companies is expected to drive further innovation in this area.

In conclusion, 3-(2-Bromo-6-methoxyphenoxy)piperidine (CAS: 2229272-98-2) represents a compound of growing importance in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a focal point for ongoing research. Future studies will likely explore its utility in additional therapeutic areas, as well as address the remaining challenges in its development and commercialization. This briefing underscores the need for continued investment in research and collaboration to fully realize the compound's potential in addressing unmet medical needs.